Cas no 71641-11-7 (6''-Acetoxy-3',4',4''a,5'',6'',7'',8'',8''a-octahydro-2'',5'',5'',8''a-tetramethyldispiro[furan-3(2H),2'(5'H)-furan-5',1''(2''H)-naphthalen]-3''(4''H)-one)

6''-Acetoxy-3',4',4''a,5'',6'',7'',8'',8''a-octahydro-2'',5'',5'',8''a-tetramethyldispiro[furan-3(2H),2'(5'H)-furan-5',1''(2''H)-naphthalen]-3''(4''H)-one structure

71641-11-7 structure

Product Name:6''-Acetoxy-3',4',4''a,5'',6'',7'',8'',8''a-octahydro-2'',5'',5'',8''a-tetramethyldispiro[furan-3(2H),2'(5'H)-furan-5',1''(2''H)-naphthalen]-3''(4''H)-one

CAS No:71641-11-7

Molecular Formula:C₂₂H₃₂O₅

Molecular Weight:376.48648

CID:859564

PubChem ID:324879

6''-Acetoxy-3',4',4''a,5'',6'',7'',8'',8''a-octahydro-2'',5'',5'',8''a-tetramethyldispiro[furan-3(2H),2'(5'H)-furan-5',1''(2''H)-naphthalen]-3''(4''H)-one Properties

Names and Identifiers

- 6''-Acetoxy-3',4',4''a,5'',6'',7'',8'',8''a-octahydro-2'',5'',5'',8''a-tetramethyldispiro[furan-3(2H),2'(5'H)-furan-5',1''(2''H)-naphthalen]-3''(4''H)-one
- Precalyone
- NSC291850
- AC1L8AXI
- NSC-291850
- 71641-11-7
- DTXSID60315081
- +Expand
- InChIKey： RWQAIOGLVLEWEL-UHFFFAOYSA-N
- Inchi： InChI=1S/C22H32O5/c1-14-16(24)12-17-19(3,4)18(26-15(2)23)6-7-20(17,5)22(14)9-8-21(27-22)10-11-25-13-21/h10-11,14,17-18H,6-9,12-13H2,1-5H3
- SMILES： CC1C(=O)CC2C(C(CCC2(C13CCC4(O3)COC=C4)C)OC(=O)C)(C)C

Computed Properties

Exact Mass: 376.22506
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 2
Monoisotopic Mass: 376.22497412g/mol
Heavy Atom Count: 27
Complexity: 697
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 6
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3
Topological Polar Surface Area: 61.8Å²

Experimental Properties

LogP: 3.80140
PSA: 61.83

6''-Acetoxy-3',4',4''a,5'',6'',7'',8'',8''a-octahydro-2'',5'',5'',8''a-tetramethyldispiro[furan-3(2H),2'(5'H)-furan-5',1''(2''H)-naphthalen]-3''(4''H)-one Related Literature

1. Decarboxylative reduction of free aliphatic carboxylic acids by photogenerated cation radical†

Yasuharu Yoshimi,Tatsuya Itou,Minoru Hatanaka Chem. Commun., 2007, 5244-5246
2. Melamine–graphene epoxy nanocomposite based die attach films for advanced 3D semiconductor packaging applications†

Zhijian Sun,Ryan Wong,Yifan Liu,Michael Yu,Jiaxiong Li,Daron Spence,Mingyue Zhang,Mohanalingam Kathaperumal,Ching-Ping Wong Nanoscale, 2022,14, 15193-15202
3. Catalytic coupling of CO2 with epoxide by metal macrocycles functionalized with imidazolium bromide: insights into the mechanism and activity regulation from density functional calculations†

Ping Li,Zexing Cao Dalton Trans., 2019,48, 1344-1350
4. Determination of Cl/C and Br/C ratios in pure organic solids using laser-induced plasma spectroscopy in near vacuum ultraviolet†

Saara Kaski,Heikki Häkkänen,Jouko Korppi-Tommola J. Anal. At. Spectrom., 2004,19, 474-478
5. On the composition of Danish butter

Analyst, 1900,25, 199-201
6. Direct observation of a mannich intermediate in solution

J. Chem. Soc. D, 1970, 182-182
7. Back cover

J. Mater. Chem. A, 2014,2, 7118-7118
8. Non-catalyzed and Pt/γ-Al2O3-catalyzed hydrothermal cellulose dissolution–conversion: influence of the reaction parameters and analysis of the unreacted cellulose

Véronique Jollet,Flora Chambon,Franck Rataboul,Amandine Cabiac,Catherine Pinel,Emmanuelle Guillon,Nadine Essayem Green Chem., 2009,11, 2052-2060
9. Selectfluor-mediated construction of 3-arylselenenyl and 3,4-bisarylselenenyl spiro[4.5]trienones via cascade annulation of N-phenylpropiolamides with diselenides†

Jin-Wei Yuan,Qian Chen,Wen-Tao Wu,Jian-Jun Zhao,Liang-Ru Yang,Yong-Mei Xiao,Pu Mao,Ling-Bo Qu New J. Chem., 2022,46, 9451-9460
10. P3-type K0.33Co0.53Mn0.47O2·0.39H2O: a novel bifunctional electrode for Na-ion batteries†

Shuang Yuan,Xin-bo Zhang,Jun-min Yan,Qing Jiang Mater. Horiz., 2017,4, 1122-1127

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71641-11-7 (6''-Acetoxy-3',4',4''a,5'',6'',7'',8'',8''a-octahydro-2'',5'',5'',8''a-tetramethyldispiro[furan-3(2H),2'(5'H)-furan-5',1''(2''H)-naphthalen]-3''(4''H)-one) Related Products

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